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Compound of Interest

Compound Name: 3-lodo-2-methoxypyridine

Cat. No.: B040976

Introduction

3-lodo-2-methoxypyridine (CAS No. 112197-15-6) is a substituted pyridine derivative that
serves as a crucial building block in various fields of chemical synthesis.[1] ItS unique structure,
featuring an iodine atom and a methoxy group on the pyridine ring, makes it a highly reactive
and versatile intermediate.[1] This guide provides an in-depth overview of its commercial
availability, physicochemical properties, synthesis protocols, and key applications for
professionals in research, drug discovery, and materials science.

Commercial Availability and Supplier Information

3-lodo-2-methoxypyridine is readily available from a range of chemical suppliers. The purity
levels and quantities offered can vary, catering to both small-scale research and larger
development needs. Below is a summary of representative commercial suppliers and their
offerings.

Table 1: Commercial Suppliers of 3-lodo-2-methoxypyridine
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. . Available .

Supplier Purity . Price (USD)
Quantities
TCI Chemical >98.0% (GC) 19, 59 $39 (19), $143 (50)
TRC 10mg $45
Matrix Scientific 500mg $90
Sigma-Aldrich 97% 19 $49.80
Dideu Industries 99.00% Grams to Kilograms $1.10/¢g
Henan Fengda )
98% Kilograms $0.10 - $5.00 / kg

Chemical

Note: Prices and availability are subject to change and may vary by region. The listed prices
are based on data available as of late 2021 and early 2025 and should be considered
indicative.[2]

Physicochemical and Spectroscopic Data

A comprehensive understanding of the compound's properties is essential for its effective use
in synthesis and research.

Table 2: Physicochemical Properties of 3-lodo-2-methoxypyridine
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Property Value Reference
CAS Number 112197-15-6 [3][4]
Molecular Formula CeHsINO [3114]
Molecular Weight 235.02 g/mol [31[4]
Appearance ITigr'n yellow crystalline solid or 1]
liquid

Density 1.831 g/mL at 25 °C [5]
Refractive Index n20/D 1.618 [5]

Storage Temperature 2-8°C [31[5]

Spectroscopic Data:

 1H NMR (400 MHz, CDCIs) & (ppm): 8.13 (dd, J = 4.88, 1.76 Hz, 1H), 8.03 (dd, J = 7.61, 1.76
Hz, 1H), 6.65 (dd, J = 7.61, 4.88 Hz, 1H), 4.00 (s, 3H).[2][6] This data is consistent with the
structure of 3-lodo-2-methoxypyridine.[2][6]

Experimental Protocols: Synthesis

A common and efficient method for the synthesis of 3-lodo-2-methoxypyridine involves the
directed ortho-metalation of 2-methoxypyridine followed by iodination.[2][6]

Synthesis of 3-lodo-2-methoxypyridine from 2-Methoxypyridine[2][6]

e Reagents and Materials:

[e]

2-Methoxypyridine

[e]

[Li(TMP)Zn(tBu)2] (Lithium-zinc TMP-amide complex)

o

lodine (12)

[¢]

Tetrahydrofuran (THF), anhydrous
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[e]

o

[¢]

[¢]

[e]

Dichloromethane (DCM)

10% Sodium thiosulfate (Na2S20s3) solution
Magnesium sulfate (MgSOa), anhydrous
Heptane

Silica gel for column chromatography

Procedure:

Preparation of the Zincating Reagent: The [Li(TMP)Zn(tBu)z] complex is prepared in an
anhydrous THF solution according to established literature methods.

Deprotonation/Zincation: To the prepared reagent solution (0.4 mmol scale), add 2-
methoxypyridine (0.042 mL, 0.4 mmol). The reaction mixture is stirred at room
temperature for 2 hours, resulting in a light orange solution.

lodination: The solution is cooled to 0°C. A solution of iodine (508 mg in 1 mL THF) is
added to quench the reaction. The mixture is stirred for an additional hour at this
temperature.

Work-up: Upon completion, 10% aqueous Na2S20s solution is added dropwise until the
characteristic iodine color disappears (the solution is bleached). The product is then
extracted with dichloromethane (3 x 1 mL).

Purification: The combined organic phases are dried over anhydrous MgSOa4 and the
solvent is removed under reduced pressure. The resulting residue is purified by silica gel
column chromatography using a heptane:DCM gradient (from 20:80 to 40:60) as the
eluent.

Product: This procedure affords 3-iodo-2-methoxypyridine as a colorless oil with a high
yield (typically around 92%).[2]
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Prepare [Li(TMP)Zn(tBu)z]
in anhydrous THF

tep 1

Add 2-Methoxypyridine
Stir at RT for 2h

tep 2

Cool to 0°C
Quench with Iz in THF
Stir for 1h

tep 3

Add 10% Naz2S203
Extract with DCM

tep 4

Dry over MgSOa
Concentrate

tep 5

Silica Gel Chromatography
(Heptane:DCM eluent)

3-lodo-2-methoxypyridine
(Colorless Oil, ~92% Yield)

Click to download full resolution via product page

Synthesis workflow for 3-lodo-2-methoxypyridine.
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Applications in Research and Development

3-lodo-2-methoxypyridine is a versatile intermediate with broad applicability in several key
research areas.

o Pharmaceutical Development: It is a key building block for synthesizing a variety of
pharmaceutical compounds.[1][3] Its reactivity makes it suitable for constructing complex
molecular architectures necessary for drug candidates, particularly those targeting
neurological disorders and potential anti-cancer agents.[1][3]

e Agrochemical Chemistry: The compound is utilized in the development of advanced
agrochemicals, including novel pesticides and herbicides, contributing to improved crop
protection and yields.[1][3]

o Organic Synthesis: As a functionalized pyridine, it is an essential precursor in organic
synthesis.[3] The iodine atom readily participates in cross-coupling reactions (e.g., Suzuki,
Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse functional groups.

[7]

» Materials Science: It finds applications in creating new materials, such as specialized
polymers and coatings, where its incorporation can enhance chemical resistance and
durability.[3]

o Biochemical Research: The molecule is used in studies involving enzyme inhibition and
receptor binding, aiding in the exploration of biological processes and the identification of
potential therapeutic targets.[3]

3-lodo-2-methoxypyridine

Pharmaceuticals Agrochemicals Material Science Organic Synthesis
(Neurological, Anti-Cancer) (Pesticides, Herbicides) (Polymers, Coatings) (Cross-Coupling Reactions)

Click to download full resolution via product page

Key application areas of 3-lodo-2-methoxypyridine.
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Safety and Handling

Proper handling of 3-lodo-2-methoxypyridine is crucial to ensure laboratory safety.

o Hazard Classifications: The compound is classified as harmful if swallowed (Acute Tox. 4
Oral), causes skin irritation (Skin Irrit. 2), causes serious eye damage (Eye Dam. 1), and may
cause respiratory irritation (STOT SE 3).[5][8]

o Precautionary Measures:

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection
(eyeshields, faceshield), and a suitable respirator (e.g., type ABEK EN14387 filter).[5][9]

[¢]

Use only in a well-ventilated area or outdoors.[8][9]

[¢]

Wash hands and any exposed skin thoroughly after handling.[8][9]

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][9]

e First Aid:

[¢]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[8]

o

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[8]

o

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor.[8]

o

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[8]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[8] It should be
stored locked up at a temperature between 2-8°C.[3][5] Some sources also note that the
material is air-sensitive and should be stored under an inert atmosphere.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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